N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide

• IUPAC Name: N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C19H25NO3S/c1-14(2)24-17-8-6-15(7-9-17)11-18(21)20-13-19(3,22)12-16-5-4-10-23-16/h4-10,14,22H,11-13H2,1-3H3,(H,20,21)
• InChI Key: FVWYCAVRQZWFFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NCC(C)(CC2=CC=CO2)O
• Molecular Formula: C19H25NO3S
• Molecular Weight: 347.5 g/mol

Description

N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide, also known as FIPI, is a small molecule inhibitor that has been developed for the study of phospholipase D (PLD) enzymes. PLD is a crucial enzyme that plays a role in various cellular processes, including vesicle trafficking, signal transduction, and membrane fusion. The inhibition of PLD by FIPI has been shown to have a significant impact on these processes, making it a valuable tool for scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-2-(4-(isopropylthio)phenyl)acetamide has focused on their synthesis, demonstrating the compound's utility in chemical reactions and the development of new materials. For example, the study by Kumar et al. (2017) presents the design and synthesis of novel derivatives through complex chemical pathways, showcasing the compound's role in creating pharmacologically active molecules (Kumar et al., 2017).

Pharmacological Evaluation

The pharmacological evaluation of derivatives related to this compound has been explored, with studies assessing their antidepressant and antianxiety activities. This includes research on the behavioral effects of these compounds in animal models, contributing valuable information on their potential therapeutic applications (Kumar et al., 2017).

Advanced Materials Development

Some studies have explored the compound's applications in the development of insensitive energetic materials. For example, Yu et al. (2017) synthesized derivatives for potential use in explosive and propellant formulations, highlighting the compound's significance in materials science (Yu et al., 2017).

Bioactive Component Studies

Investigations into the bioactive components of traditional medicines have identified derivatives of this compound as significant. Such studies provide insights into the molecular basis of traditional remedies and open avenues for the development of new therapeutic agents. For instance, research on Danshen (Salvia miltiorrhiza) identified XH-14 derivatives, demonstrating their role in inhibiting adipocyte differentiation and the induction of adipokines, which are key factors in obesity-associated inflammatory and metabolic diseases (Sung et al., 2010).